Cas no 321318-41-6 (1-(2,3,4-Trifluorophenyl)ethan-1-amine hydrochloride)

• Product Name: 1-(2,3,4-Trifluorophenyl)ethan-1-amine hydrochloride
• CAS No: 321318-41-6
• MF: C₈H₉ClF₃N
• MW: 211.611971616745
• CID: 5041263
• PubChem ID: 18347081
• Update Time: 2025-11-02

1-(2,3,4-Trifluorophenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,4-Trifluorophenyl)ethan-1-amine hydrochloride
• 1-(2,3,4-Trifluorophenyl)ethan-1-amine HCl
• 321318-41-6
• E75138
• BS-46278
• 1-(2,3,4-Trifluorophenyl)ethan-1-aminehydrochloride
• 1-(2,3,4-trifluorophenyl)ethanamine;hydrochloride
• 1-(2,3,4-trifluorophenyl)ethanamine hydrochloride
• SCHEMBL7787917

• Inchi： 1S/C8H8F3N.ClH/c1-4(12)5-2-3-6(9)8(11)7(5)10;/h2-4H,12H2,1H3;1H
• InChI Key： PCTMIJKAPPZYNY-UHFFFAOYSA-N
• SMILES： Cl.FC1C(=C(C=CC=1C(C)N)F)F

Computed Properties

• Exact Mass: 211.0375615g/mol
• Monoisotopic Mass: 211.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2,3,4-Trifluorophenyl)ethan-1-amine hydrochloride

1-(2,3,4-Trifluorophenyl)ethan-1-amine hydrochloride (CAS No. 321318-41-6): A Comprehensive Overview

1-(2,3,4-Trifluorophenyl)ethan-1-amine hydrochloride (CAS No. 321318-41-6) is a fluorinated aromatic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its trifluorophenyl moiety, is widely used as a key intermediate in the synthesis of various bioactive molecules. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, making it a valuable building block in drug discovery.

The chemical structure of 1-(2,3,4-Trifluorophenyl)ethan-1-amine hydrochloride features an ethylamine group attached to a 2,3,4-trifluorophenyl ring, with the amine functionality protonated as a hydrochloride salt. This structural configuration contributes to its unique physicochemical properties, including solubility in polar solvents and stability under standard laboratory conditions. Researchers often explore its reactivity in N-alkylation and amide formation reactions, which are critical for developing novel therapeutic agents.

In recent years, the demand for fluorinated compounds like 1-(2,3,4-Trifluorophenyl)ethan-1-amine hydrochloride has surged due to their applications in central nervous system (CNS) drug development. Fluorine incorporation is a common strategy to improve blood-brain barrier penetration, a topic frequently searched in AI-driven drug design platforms. This compound’s potential in targeting neurotransmitter receptors aligns with the growing interest in neurological disorders, such as depression and Parkinson’s disease.

Another area of interest is the role of 1-(2,3,4-Trifluorophenyl)ethan-1-amine hydrochloride in agrochemical innovation. Fluorinated amines are pivotal in designing pesticides and herbicides with enhanced efficacy and environmental safety. Searches for sustainable agrochemicals often highlight the importance of fluorine in reducing application rates and minimizing ecological impact, making this compound a subject of ongoing research.

The synthesis of 1-(2,3,4-Trifluorophenyl)ethan-1-amine hydrochloride typically involves the reduction of corresponding trifluorophenyl ketones or nitriles, followed by salt formation. Optimizing its production for high-yield and low-cost processes is a recurring theme in industrial chemistry forums. Additionally, its purification and characterization using HPLC and NMR spectroscopy are frequently discussed in quality control protocols.

From a commercial perspective, CAS No. 321318-41-6 is listed by several chemical suppliers as a research-grade material, with pricing influenced by purity and scale. The compound’s patent landscape reveals its inclusion in proprietary drug formulations, reflecting its intellectual property value. Discussions on generic synthesis routes are also prevalent, particularly among pharmaceutical manufacturers seeking cost-effective alternatives.

In summary, 1-(2,3,4-Trifluorophenyl)ethan-1-amine hydrochloride (CAS No. 321318-41-6) is a versatile fluorinated amine with broad applications in medicinal chemistry and agrochemical development. Its structural features and reactivity profile make it a focal point for researchers addressing challenges in drug bioavailability and crop protection. As the scientific community continues to explore fluorine’s role in molecular design, this compound remains a critical tool for innovation.